Cas no 338420-50-1 (N-(4,6-dimethylpyrimidin-2-yl)-3-oxobutanamide)

• Product Name: N-(4,6-dimethylpyrimidin-2-yl)-3-oxobutanamide
• CAS No: 338420-50-1
• MDL: MFCD00231403
• CID: 4647388
• Update Time: 2025-05-23

N-(4,6-dimethylpyrimidin-2-yl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethylpyrimidin-2-yl)-3-oxobutanamide
• N-(4,6-DIMETHYL-2-PYRIMIDINYL)-3-OXOBUTANAMIDE

• MDL： MFCD00231403

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(4,6-dimethylpyrimidin-2-yl)-3-oxobutanamide

Comprehensive Overview of N-(4,6-dimethylpyrimidin-2-yl)-3-oxobutanamide (CAS No. 338420-50-1)

N-(4,6-dimethylpyrimidin-2-yl)-3-oxobutanamide, with the CAS number 338420-50-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both a dimethylpyrimidinyl moiety and a 3-oxobutanamide group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in developing antiviral, antifungal, and herbicidal agents. Researchers are particularly interested in N-(4,6-dimethylpyrimidin-2-yl)-3-oxobutanamide for its potential as a building block in medicinal chemistry. Its unique structure allows for modifications that can enhance bioavailability and target specificity, addressing common challenges in drug design.

The synthesis of CAS 338420-50-1 involves multi-step organic reactions, including condensation and acylation processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. This level of precision is critical for applications in high-throughput screening and structure-activity relationship (SAR) studies, where even minor impurities can skew results.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like N-(4,6-dimethylpyrimidin-2-yl)-3-oxobutanamide. Green chemistry principles, such as using catalysts to reduce waste and energy consumption, are being integrated into its production. This aligns with global efforts to minimize the environmental impact of chemical manufacturing while maintaining cost-effectiveness.

Another area of interest is the compound's potential role in crop protection. Pyrimidine derivatives are widely used in agrochemicals due to their ability to inhibit enzymes essential for pest survival. N-(4,6-dimethylpyrimidin-2-yl)-3-oxobutanamide could serve as a precursor for novel herbicides or fungicides, offering solutions to resistance issues faced by conventional products.

From a commercial perspective, the market for CAS 338420-50-1 is expanding, driven by its applications in pharmaceutical intermediates and specialty chemicals. Suppliers and manufacturers are increasingly focusing on custom synthesis services to meet the diverse needs of research institutions and industries. Quality control, regulatory compliance, and scalability are key factors influencing its adoption.

In conclusion, N-(4,6-dimethylpyrimidin-2-yl)-3-oxobutanamide (CAS No. 338420-50-1) represents a promising compound with broad applicability in drug development and agrochemical innovation. Its structural features and synthetic versatility make it a valuable asset for researchers tackling some of today's most pressing challenges in health and agriculture.